Cas no 63987-74-6 (1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 63987-74-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD07772006
• CID: 58112
• PubChem ID: 18179616
• Update Time: 2025-05-20

1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-benzyl-2-oxopyridine-4-carboxylic acid
• 1-Benzyl-2-oxo-1,2-dihydro-4-pyridincarbonsaeure
• 1-benzyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• DBDXICAOJOTYBI-UHFFFAOYSA-N
• 5058AJ
• SY027254
• 1-benzyl-2-oxo-pyridine-4-carboxylic acid
• 987B746
• 1-benzyl-2-oxo-1,2-dihydro-pyridine-4-carboxyl
• AC1289
• 4-METHOXY-BENZALDEHYDEOXIME
• 63987-74-6
• AKOS017559603
• FT-0737084
• EN300-3145105
• DTXSID60592613
• MFCD07772006
• 1-benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, AldrichCPR
• CS-11646
• A917620
• 1-Benzyl-2-oxo-1 pound not2-dihydropyridine-4-carboxylic Acid
• SCHEMBL1255936
• DA-29775

• MDL： MFCD07772006
• Inchi： 1S/C13H11NO3/c15-12-8-11(13(16)17)6-7-14(12)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： DBDXICAOJOTYBI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.355
• Boiling Point: 443.3 °C at 760 mmHg
• Flash Point: 221.9 °C
• PSA: 59.30000
• LogP: 1.59480

1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

Comprehensive Overview of 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 63987-74-6)

1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 63987-74-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its unique structure, featuring a benzyl group and a pyridine ring, makes it a valuable intermediate in drug synthesis. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and biocatalysis. The growing interest in heterocyclic compounds and their role in drug discovery has further amplified its relevance.

The compound's carboxylic acid functionality allows for versatile derivatization, making it a key building block in the development of bioactive molecules. Recent studies highlight its utility in designing enzyme inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. Users often inquire about its synthesis methods, solubility, and stability, reflecting the demand for practical data in laboratory settings. Additionally, its role in green chemistry initiatives, such as solvent-free reactions, has garnered attention.

From a commercial perspective, 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is available through major chemical suppliers, with purity levels tailored for research-grade or industrial-scale use. Analytical techniques like HPLC and NMR are commonly employed to verify its quality, addressing user concerns about batch consistency. The compound's safety profile and handling guidelines are also frequently searched topics, emphasizing the need for clear documentation.

In the context of AI-driven drug design, this compound has been explored in virtual screening campaigns to identify novel therapeutic targets. Its molecular properties, such as logP and hydrogen bonding capacity, are critical for QSAR modeling, a hot topic in computational chemistry. Furthermore, its potential in cancer research and neurodegenerative disease studies aligns with trending searches in biomedical fields.

To optimize workflows, researchers often seek protocols for incorporating 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid into multistep syntheses. Its compatibility with cross-coupling reactions and microwave-assisted chemistry is another area of interest. As sustainability gains traction, queries about its biodegradability and eco-friendly alternatives have increased, reflecting broader industry shifts.

In summary, 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 63987-74-6) bridges fundamental research and applied science, driven by its structural versatility and alignment with cutting-edge trends like AI-augmented research and green synthesis. Its continued prominence in scientific literature underscores its importance in advancing chemical innovation.